5,6-dichloro-1H-indole-2-carbaldehyde
Overview
Description
5,6-dichloro-1H-indole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H5Cl2NO and its molecular weight is 214.05. The purity is usually 95%.
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Scientific Research Applications
Synthetic Intermediate in Organic Chemistry 5,6-dichloro-1H-indole-2-carbaldehyde serves as a key synthetic intermediate in the synthesis of diverse organic compounds. For example, it has been utilized in the preparation of novel heterocyclic compounds with potential anticonvulsant and antimicrobial activities. Researchers have explored its reactivity in various synthetic routes to derive compounds with enhanced biological activities (Gautam, Gupta, & Yogi, 2021).
Structural Characterization and Analysis The compound also plays a significant role in the study of molecular structures, where its derivatives have been characterized using advanced techniques such as X-ray crystallography, NMR, and DFT analyses. These studies provide deep insights into the molecular conformations, electronic properties, and intermolecular interactions, crucial for understanding the compound's reactivity and potential applications in drug design and materials science (Barakat et al., 2017).
Catalysis and Reaction Mechanisms Research has explored the catalytic properties of derivatives of this compound in facilitating chemical transformations. For instance, gold-catalyzed cycloisomerizations have been employed to convert related compounds into 1H-indole-2-carbaldehydes, demonstrating the utility of these compounds in synthetic organic chemistry and the development of novel catalytic processes (Kothandaraman et al., 2011).
Materials Science and Nanotechnology In the realm of materials science, derivatives of this compound have been investigated for their potential applications in the development of new materials. This includes the study of their thermal properties, electronic spectra, and electrostatic potential maps, providing a foundation for the design of materials with specific electronic and optical properties (Fatima et al., 2022).
Biological Activity and Drug Design The structural motifs derived from this compound have been implicated in the design of molecules with potential biological activities. Studies on its derivatives have shown antibacterial properties, underlining the importance of this compound in the development of new therapeutic agents. Molecular docking studies have further explored the interactions of these derivatives with biological targets, highlighting their potential in drug discovery (Carrasco et al., 2020).
Mechanism of Action
Target of Action
It is known that indole derivatives, which include this compound, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets, leading to a variety of biological activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
Indole derivatives are known to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5,6-dichloro-1H-indole-2-carbaldehyde are not fully explored yet. They are important types of molecules and natural products, and their application as biologically active compounds for the treatment of various disorders has attracted increasing attention in recent years .
Cellular Effects
Indole derivatives have been found to exhibit various biologically vital properties . They have been used for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Molecular Mechanism
Indole derivatives are known to interact with multiple receptors, which can lead to various biological effects .
Temporal Effects in Laboratory Settings
There is currently limited information available on the temporal effects of this compound in laboratory settings. It is known that this compound has a melting point of 205-208°C, suggesting that it is stable at room temperature .
Metabolic Pathways
Indole derivatives are known to be involved in various biological processes .
Properties
IUPAC Name |
5,6-dichloro-1H-indole-2-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2NO/c10-7-2-5-1-6(4-13)12-9(5)3-8(7)11/h1-4,12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRJWIYNNJOIYIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(NC2=CC(=C1Cl)Cl)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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